Cas no 680624-13-9 ((1R,2R)-N~1~,N~2~-Diphenylcyclohexane-1,2-diamine)

• Product Name: (1R,2R)-N~1~,N~2~-Diphenylcyclohexane-1,2-diamine
• CAS No: 680624-13-9
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 2851250
• PubChem ID: 12550401
• Update Time: 2025-04-21

(1R,2R)-N~1~,N~2~-Diphenylcyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 680624-13-9
• (1R,2R)-N~1~,N~2~-Diphenylcyclohexane-1,2-diamine
• DTXSID90502225
• (1R,2R)-N1,N2-Diphenylcyclohexane-1,2-diamine
• DTXCID80453035

• Inchi： 1S/C18H22N2/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)20-16-11-5-2-6-12-16/h1-6,9-12,17-20H,7-8,13-14H2/t17-,18-/m1/s1
• InChI Key： OWSIQKWSHAQSBW-QZTJIDSGSA-N
• SMILES： N(C1C=CC=CC=1)[C@@H]1CCCC[C@H]1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.178298710Da
• Monoisotopic Mass: 266.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 24.1Ų